Cas no 900019-73-0 (2-chloro-5-(1H-pyrrol-1-yl)pyridine)

• Product Name: 2-chloro-5-(1H-pyrrol-1-yl)pyridine
• CAS No: 900019-73-0
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD06496240
• CID: 4659069
• PubChem ID: 16195234
• Update Time: 2025-06-24

2-chloro-5-(1H-pyrrol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1H-pyrrol-1-yl)pyridine
• Pyridine, 2-chloro-5-(1H-pyrrol-1-yl)-
• EN300-234982
• DTXSID901293398
• HMS2615F22
• AKOS015958072
• 2-chloro-5-(pyrrol-1-yl)pyridine
• 900019-73-0
• SMR000337277
• F2145-0446
• MFCD06496240
• CHEMBL1343745
• 2-chloro-5-pyrrol-1-ylpyridine
• MLS000755606
• 9X-0825

• MDL： MFCD06496240
• Inchi： 1S/C9H7ClN2/c10-9-4-3-8(7-11-9)12-5-1-2-6-12/h1-7H
• InChI Key： GPKNWRBSJOKYFR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(N2C=CC=C2)C=C1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

2-chloro-5-(1H-pyrrol-1-yl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-5-(1H-pyrrol-1-yl)pyridine

Introduction to 2-Chloro-5-(1H-Pyrrol-1-yl)pyridine (CAS No. 900019-73-0)

2-Chloro-5-(1H-pyrrol-1-yl)pyridine, with the CAS number 900019-73-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound features a pyridine ring substituted with a chloro group at the 2-position and a pyrrole ring at the 5-position, making it an interesting candidate for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2-chloro-5-(1H-pyrrol-1-yl)pyridine is characterized by its aromaticity and the presence of both electron-withdrawing (chloro) and electron-donating (pyrrole) groups. This combination of functional groups imparts unique electronic properties to the molecule, which can be exploited in various chemical reactions and biological processes. The chloro substituent can serve as a handle for further functionalization, while the pyrrole ring can participate in π-stacking interactions, making this compound a valuable building block in synthetic chemistry.

In the realm of medicinal chemistry, 2-chloro-5-(1H-pyrrol-1-yl)pyridine has shown promise as a scaffold for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding highlights the potential of 2-chloro-5-(1H-pyrrol-1-yl)pyridine as a lead compound for the development of targeted cancer therapies.

Beyond its medicinal applications, 2-chloro-5-(1H-pyrrol-1-yl)pyridine has also been investigated for its use in materials science. The compound's ability to form stable π-stacking interactions makes it suitable for the design of supramolecular assemblies and organic electronic materials. Research published in Advanced Materials demonstrated that derivatives of this compound could be used to create highly conductive organic semiconductors, which have applications in flexible electronics and organic photovoltaics. The unique electronic properties of 2-chloro-5-(1H-pyrrol-1-yl)pyridine make it an attractive candidate for these advanced materials.

The synthesis of 2-chloro-5-(1H-pyrrol-1-yl)pyridine has been well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 2-chloropyridine with pyrrole in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism, yielding high yields of the desired product. The versatility of this synthetic route allows for easy modification and functionalization, making it possible to generate a wide range of derivatives with tailored properties.

In terms of safety and handling, 2-chloro-5-(1H-pyrrol-1-yl)pyridine should be treated with care due to its reactivity and potential health effects. It is important to follow standard laboratory safety protocols when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

To summarize, 2-chloro-5-(1H-pyrrol-1-yl)pyridine (CAS No. 900019-73-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and electronic properties make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in modern scientific research.